N-[(2E)-5-benzyl-1,3,4-thiadiazol-2(3H)-ylidene]-2-(cyclopentylamino)-1,3-thiazole-4-carboxamide

• Molecular Formula: C18H19N5OS2
• Molecular Weight: 385.5 g/mol
• IUPAC Name: N-(5-benzyl-1,3,4-thiadiazol-2-yl)-2-(cyclopentylamino)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H19N5OS2/c24-16(14-11-25-17(20-14)19-13-8-4-5-9-13)21-18-23-22-15(26-18)10-12-6-2-1-3-7-12/h1-3,6-7,11,13H,4-5,8-10H2,(H,19,20)(H,21,23,24)
• InChI Key: YJMZRRUILWNTEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=NC(=CS2)C(=O)NC3=NN=C(S3)CC4=CC=CC=C4

Description

N-[(2E)-5-benzyl-1,3,4-thiadiazol-2(3H)-ylidene]-2-(cyclopentylamino)-1,3-thiazole-4-carboxamide: is a complex organic compound with a three-dimensional structure.

• It belongs to the family of diterpenoid alkaloids, which are primarily found in plants of the Ranunculaceae family (such as Aconitum and Delphinium).
• These alkaloids exhibit significant physiological activities, including anti-inflammatory, analgesic, cardiotonic, and anticancer effects.

Preparation Methods

• The chemical synthesis of this compound presents a significant challenge due to its diverse and complex structure.
• Recent research by Professor Yong Qin’s group has focused on the total synthesis of various diterpenoid alkaloids, including those related to this compound .
• Key strategies involve oxidative de-aromatization and Diels-Alder cycloaddition reactions.
• Specific synthetic routes and reaction conditions can be found in the referenced literature.

Chemical Reactions Analysis

N-[(2E)-5-benzyl-1,3,4-thiadiazol-2(3H)-ylidene]-2-(cyclopentylamino)-1,3-thiazole-4-carboxamide: may undergo various reactions, such as oxidation, reduction, and substitution.

• Common reagents and conditions depend on the specific transformation.
• Major products formed from these reactions contribute to its structural diversity.

Scientific Research Applications

• This compound has applications in multiple fields:

  Chemistry: As a synthetic target, it inspires innovative synthetic methodologies.

  Biology: Its biological activities make it relevant for drug discovery and natural product research.

  Medicine: Potential therapeutic applications due to its pharmacological properties.

  Industry: May serve as a precursor for novel pharmaceuticals or agrochemicals.

Mechanism of Action

• The compound likely exerts its effects through interactions with specific molecular targets and signaling pathways.
• Further research is needed to elucidate the precise mechanisms involved.

Comparison with Similar Compounds

• While I don’t have a direct list of similar compounds, it’s essential to highlight the uniqueness of this compound compared to other diterpenoid alkaloids.
• Researchers often compare its structure, biological activities, and synthetic challenges with related molecules.